Cas no 3228-74-8 ( )

• Product Name: &nbsp
• CAS No: 3228-74-8
• MF: C₂₂H₁₂O₂
• MW: 308.32948589325
• CID: 916824
• PubChem ID: 232873
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• benzo[b]triphenylene-9,14-dione
• 1.2,3.4-Dibenzo-anthrachinon
• 9.10-Phthalyl-phenanthren
• AC1L5OUC
• AC1Q6OP0
• AG-K-22880
• AR-1H9028
• Benzo[b]triphenylen-9,14-dion
• benzo[f]tetraphene-9,14-dione
• CTK4G8461
• dibenz(a,c)anthracene-9,14-dione
• dibenz< a,c> anthracene-9,14-dione
• Dibenzo< a,c> anthrachinone
• NSC30839
• DTXSID50283301
• 3228-74-8
• NSC-30839
• SCHEMBL5850565
• &nbsp;

• Inchi： 1S/C22H12O2/c23-21-17-11-5-6-12-18(17)22(24)20-16-10-4-2-8-14(16)13-7-1-3-9-15(13)19(20)21/h1-12H
• InChI Key： SZMVHOFGIOFVTO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C3C=CC=CC=3C3C=CC=CC=3C=21)=O

Computed Properties

• Exact Mass: 308.08376
• Monoisotopic Mass: 308.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 4.76840